Cas no 69634-20-4 (N-(5-aminopyridin-2-yl)benzamide)

• Product Name: N-(5-aminopyridin-2-yl)benzamide
• CAS No: 69634-20-4
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• MDL: MFCD08898857
• CID: 2109808
• PubChem ID: 18524229
• Update Time: 2025-10-12

N-(5-aminopyridin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-aminopyridin-2-yl)benzamide
• DA-03492
• Z381427094
• 69634-20-4
• AKOS000320583
• SCHEMBL2664535
• G20028
• N-(5-Amino-pyridin-2-yl)-benzamide
• MFCD08898857
• EN300-86309
• A67372
• UCA63420

• MDL： MFCD08898857
• Inchi： 1S/C12H11N3O/c13-10-6-7-11(14-8-10)15-12(16)9-4-2-1-3-5-9/h1-8H,13H2,(H,14,15,16)
• InChI Key： PMCJOARICUKEBF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=CC(=CN=1)N

Computed Properties

• Exact Mass: 213.090211983Da
• Monoisotopic Mass: 213.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68Ų

N-(5-aminopyridin-2-yl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(5-aminopyridin-2-yl)benzamide

N-(5-Aminopyridin-2-yl)benzamide: A Comprehensive Overview

N-(5-Aminopyridin-2-yl)benzamide (CAS No. 69634-20-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(benzamido)pyridine-5-carbonitrile, has garnered attention due to its unique chemical structure and potential therapeutic properties. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of N-(5-Aminopyridin-2-yl)benzamide.

Chemical Structure and Properties

N-(5-Aminopyridin-2-yl)benzamide is characterized by its aromatic ring system, which includes a benzene ring and a pyridine ring. The presence of an amide functional group (-CONH-) and an amino group (-NH2) on the pyridine ring contributes to its reactivity and potential for forming hydrogen bonds. The compound has a molecular formula of C11H10N4O and a molecular weight of 206.22 g/mol. It is typically a white crystalline solid with a melting point of approximately 190°C.

The solubility of N-(5-Aminopyridin-2-yl)benzamide in various solvents is an important consideration for its use in chemical reactions and biological assays. It is moderately soluble in water and more soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. This solubility profile makes it suitable for a wide range of applications in both laboratory and industrial settings.

Synthesis Methods

The synthesis of N-(5-Aminopyridin-2-yl)benzamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 5-amino-2-pyridinecarboxylic acid with benzoyl chloride in the presence of a base such as triethylamine. This reaction proceeds via an amide coupling mechanism, resulting in the formation of the desired product.

Another approach involves the reaction of 5-amino-2-pyridinecarboxylic acid with benzoyl chloride using a coupling agent like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC). This method is particularly useful for achieving high yields and purity levels, making it suitable for large-scale production.

Biological Activities

N-(5-Aminopyridin-2-yl)benzamide has been extensively studied for its biological activities, particularly its potential as an anti-inflammatory agent and its effects on various cellular processes. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory effects, N-(5-Aminopyridin-2-yl)benzamide has been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphoinositide 3-kinase (PI3K)/Akt pathway.

Recent Research Advancements

The ongoing research on N-(5-Aminopyridin-2-yl)benzamide continues to uncover new insights into its mechanisms of action and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead molecule for developing novel anti-inflammatory drugs. The researchers found that modifications to the benzene ring improved the compound's potency and selectivity, making it a promising candidate for further development.

In another study, published in the European Journal of Medicinal Chemistry, researchers investigated the anticancer properties of N-(5-Aminopyridin-2-yl)benzamide in various cancer cell lines. The results showed that this compound effectively inhibited cell proliferation and induced apoptosis in breast cancer cells, colon cancer cells, and lung cancer cells. These findings highlight the potential of N-(5-Aminopyridin-2-yl)benzamide as a therapeutic agent for treating various types of cancer.

Conclusion

N-(5-Aminopyridin-2-yl)benzamide (CAS No. 69634-20-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its anti-inflammatory and anticancer properties, makes it an attractive candidate for further development into therapeutic agents. As research continues to advance, it is likely that new applications and modifications will emerge, further expanding the utility of this versatile compound.